Cas no 40913-25-5 (5(4H)-Oxazolone, 2-(2-phenylethenyl)-4-(phenylmethylene)-)

• Product Name: 5(4H)-Oxazolone, 2-(2-phenylethenyl)-4-(phenylmethylene)-
• CAS No: 40913-25-5
• MF: C₁₈H₁₃NO₂
• MW: 275.301324605942
• CID: 335011
• PubChem ID: 1549633
• Update Time: 2025-04-19

5(4H)-Oxazolone, 2-(2-phenylethenyl)-4-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 2-(2-phenylethenyl)-4-(phenylmethylene)-
• 4-benzylidene-2-(2-phenylethenyl)-1,3-oxazol-5-one
• (4E)-4-benzylidene-2-[(E)-2-phenylethenyl]-1,3-oxazol-5(4H)-one
• 4-Benzyliden-2-styryl-5(4)-oxazolon
• 4-benzylidene-2-(2-phenylethenyl)-1,3-oxazol-5(4H)-one
• 4-benzylidene-2-styryl-4H-oxazol-5-one
• AC1L767X
• CBMicro_006851
• CTK1D8859
• 4-Benzylidene-2-(styryl)oxazol-5(4H)-one
• SCHEMBL11294069
• BIM-0006784.P001
• 40913-25-5
• SR-01000552809-1
• AKOS000447146
• 4-benzylidene-2-(2-phenylvinyl)-1,3-oxazol-5(4H)-one
• (4E)-4-benzylidene-2-[(E)-2-phenylethenyl]-1,3-oxazol-5-one
• SR-01000552809
• SMSF0008206
• CB09178

• Inchi： 1S/C18H13NO2/c20-18-16(13-15-9-5-2-6-10-15)19-17(21-18)12-11-14-7-3-1-4-8-14/h1-13H/b12-11+,16-13+
• InChI Key： RLOWORWEDZZSDF-VUWKKMCJSA-N
• SMILES： O1C(/C(=C\C2C=CC=CC=2)/N=C1C=CC1C=CC=CC=1)=O |t:14|

Computed Properties

• Exact Mass: 275.09469
• Monoisotopic Mass: 275.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 424.4°Cat760mmHg
• Flash Point: 186.8°C
• Refractive Index: 1.593
• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives